3,5-Dichloro-4-(napthalen-2-ylsulfanyl)-phenylamine

• Molecular Formula: C16H11Cl2NS
• Molecular Weight: 320.2 g/mol
• IUPAC Name: 3,5-dichloro-4-naphthalen-2-ylsulfanylaniline
• InChI: InChI=1S/C16H11Cl2NS/c17-14-8-12(19)9-15(18)16(14)20-13-6-5-10-3-1-2-4-11(10)7-13/h1-9H,19H2
• InChI Key: VJZJJIJZNTWGLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)SC3=C(C=C(C=C3Cl)N)Cl

Description

3,5-Dichloro-4-(napthalen-2-ylsulfanyl)-phenylamine is a useful research compound. Its molecular formula is C16H11Cl2NS and its molecular weight is 320.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0.1 M solution 2-(2,6-Dichloro-4-nitro-phenylsulfanyl)-napthalene (89) (774 mg, 2.2 mmol), in EtOAc was added tin(II)chloride dihydrate, obtained from Aldrich, (2.49 g, 11.05 mmol). The resulting mixture was refluxed for 2 hour. The crude reaction mixture was cooled to ambient temperature and excess 2M aqueous NaOH was added and allowed to stir for 15 minutes. Solid tin salts precipitated from the solution, were filtered off through a pad of celite and washed with EtOAc (200 mL). The organic layer was washed twice with brine (200 mL), dried over Na2SO4, and concentrated under vacuum to yield 592 mg (84%) of (90) which was used without further purification.